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Compound of Interest

Compound Name: Calcium thiosulfate

Cat. No.: B158258

Audience: Researchers, scientists, and drug development professionals.

Principle

This protocol details the standardization of a sodium thiosulfate (Na=S203) solution using
potassium iodate (KIOs) as a primary standard. The method is a classic example of an
iodometric titration. The process involves two key redox reactions. First, a precisely known
amount of potassium iodate, a strong oxidizing agent, is reacted with an excess of potassium
iodide (KI) in an acidic medium.[1] This reaction liberates a stoichiometric amount of iodine (I2).

Reaction 1: Liberation of lodine KIOs + 5KI + 3H2S04 — 32 + 3K2S0a4 + 3H20[1]

The liberated iodine is then immediately titrated with the sodium thiosulfate solution to be
standardized. The endpoint is detected using a starch indicator, which forms a deep blue-black
complex with iodine.[2] The titration is complete when the blue color disappears.

Reaction 2: Titration of lodine 2Na2S20s3 + |2 - Na2S40e + 2Nal[1]

From the stoichiometry of these balanced equations, one mole of potassium iodate
corresponds to six moles of sodium thiosulfate. This relationship allows for the precise
calculation of the molarity of the sodium thiosulfate solution.

Materials and Reagents

e Apparatus:
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o Analytical balance (readable to £0.0001 g)

o 50 mL Burette

o 25 mL Volumetric pipette

o 1000 mL, 250 mL, and 100 mL Volumetric flasks
o 250 mL Erlenmeyer flasks (x3)

o Graduated cylinders

o Magnetic stirrer and stir bars (optional)

e Reagents:

[¢]

Potassium iodate (KIOs), analytical grade, dried at 110°C to a constant weight.[3][4]
o Sodium thiosulfate pentahydrate (Naz2S203-5H20).[1][5]

o Potassium iodide (KI), iodate-free.

o Sodium carbonate (Na2CQOs), anhydrous.[5][6]

o Sulfuric acid (H2S0a4), concentrated or 1M solution.

o Soluble starch indicator.

o Deionized or distilled water.

Experimental Protocols
Preparation of Reagents

3.1.1 0.01 M Potassium lodate (KIOs) Standard Solution (1000 mL)
o Accurately weigh approximately 2.14 g of previously dried potassium iodate.[7]

e Quantitatively transfer the solid to a 1000 mL volumetric flask.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.pharmaguideline.com/2010/09/preparation-and-standardization-of-005_7878.html?m=1
https://medikems.blogspot.com/2016/11/preparation-and-standardization-of-01-m.html?m=1
https://courseware.cutm.ac.in/wp-content/uploads/2020/06/sodium-thiosulphate-pdf.pdf
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://zenodo.org/records/10815788/files/Preparation%20and%20Standardization%20of%20Sodium%20Thiosulfate%20Standard%20Solution.pdf
https://www.pharmaguideline.com/2011/08/preparation-and-standardization-of-01-m_10.html
https://www.periodni.com/preparation_of_solutions.php?scq=KIO3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Add approximately 500 mL of deionized water and swirl until the solid is completely
dissolved.

Dilute the solution to the calibration mark with deionized water, cap the flask, and invert
several times to ensure homogeneity.

Calculate the exact molarity based on the mass of KIOs weighed.
3.1.2 ~0.1 M Sodium Thiosulfate (Na2S20s3) Solution (1000 mL)

e Bring 1000 mL of deionized water to a boil for at least 15 minutes to sterilize it and expel
dissolved gases. Allow it to cool to room temperature.

o Weigh approximately 25 g of sodium thiosulfate pentahydrate (Na2S203-5H20).[6]
o Dissolve the solid in about 800 mL of the boiled, cooled water.

» Add approximately 0.2 g of sodium carbonate as a stabilizer to prevent decomposition by
bacteria or dissolved CO2.[5][6]

o Transfer the solution to a 1000 mL volumetric flask and dilute to the mark with the remaining
boiled water.

e Mix thoroughly and store in a well-stoppered amber glass bottle. Allow the solution to stand
for at least 24 hours before standardization.[6]

3.1.3 1 M Sulfuric Acid (H2S0Oa4) Solution (100 mL)

o Carefully add 5.6 mL of concentrated sulfuric acid to approximately 80 mL of deionized water
in a beaker, while stirring. Caution: Always add acid to water.

¢ Allow the solution to cool to room temperature.

o Transfer the solution to a 100 mL volumetric flask and dilute to the mark with deionized
water.

3.1.4 Starch Indicator Solution (1%)
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Make a smooth paste of 1 g of soluble starch with about 5 mL of deionized water.[1]

Pour this paste, with constant stirring, into 100 mL of boiling deionized water.[8]

Boil for approximately 1 minute until the solution becomes clear or translucent.[9]

Allow the solution to cool. This solution should be prepared fresh daily for the best results.

[10]

Titration Workflow

Preparation

Prepare Standard Prepare ~0.1 M
0.01 M KIOs Solution Na2S20s Solution
Titration Procedure /
1. Pipette 25.00 mL of KIOs Rinse and fill burette
with NazS20s solution

solution into Erlenmeyer flask

2. Add ~1-2 g solid Kl and
10 mL of 1 M H2S0a

3. Swirl and let stand in the dark
for 5-10 minutes
(Solution turns yellow-brown)

4. Titrate with NazS203
until solution is pale yellow

5. Add 1-2 mL of starch indicator
(Solution turns blue-black)

6. Continue titration dropwise
until blue color disappears

7. Record final volume and repeat
for a total of three trials

Click to download full resolution via product page

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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